1-[6-(2,3-dihydro-1,4-benzodioxin-6-yl)pyridin-2-yl]ethanol

• IUPAC Name: 1-[6-(2,3-dihydro-1,4-benzodioxin-6-yl)pyridin-2-yl]ethanol
• InChI: InChI=1S/C15H15NO3/c1-10(17)12-3-2-4-13(16-12)11-5-6-14-15(9-11)19-8-7-18-14/h2-6,9-10,17H,7-8H2,1H3
• InChI Key: ZOYQCGRAOKWCSP-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=CC(=N1)C2=CC3=C(C=C2)OCCO3)O
• Molecular Formula: C15H15NO3
• Molecular Weight: 257.28 g/mol

Description

1-[6-(2,3-dihydro-1,4-benzodioxin-6-yl)pyridin-2-yl]ethanol, also known as "BRL-15572," is a chemical compound that has been extensively studied for its potential therapeutic applications. This compound has been shown to have a variety of biochemical and physiological effects, making it a promising candidate for further research.

Mechanism of Action

The mechanism of action of BRL-15572 is complex and not fully understood. However, it is believed that the compound acts as a selective modulator of the GABA-A receptor, which is involved in the regulation of anxiety and depression. By modulating the activity of this receptor, BRL-15572 can reduce the symptoms of anxiety and depression.
Biochemical and Physiological Effects:
In addition to its potential therapeutic applications, BRL-15572 has also been shown to have a variety of biochemical and physiological effects. For example, studies have shown that the compound can modulate the activity of certain ion channels, leading to changes in synaptic transmission. BRL-15572 has also been shown to have anti-inflammatory and neuroprotective effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of BRL-15572 for lab experiments is that it is a highly selective modulator of the GABA-A receptor. This makes it a useful tool for studying the role of this receptor in anxiety and depression. However, one limitation of BRL-15572 is that it is a relatively complex compound to synthesize, which can make it difficult to obtain in large quantities.

Future Directions

There are several potential future directions for research involving BRL-15572. One area of interest is the development of more efficient synthesis methods for the compound, which could make it more widely available for research purposes. Additionally, further studies are needed to fully understand the mechanism of action of BRL-15572 and its potential therapeutic applications. Finally, research is needed to determine the long-term safety and efficacy of this compound in humans.

Synthesis Methods

The synthesis of BRL-15572 is a complex process that involves several steps. The first step involves the synthesis of the pyridine ring, which is achieved through a reaction between 2-chloropyridine and 2,3-dihydro-1,4-benzodioxin-6-carboxaldehyde. The resulting compound is then reduced to form the corresponding alcohol, which is then reacted with ethyl bromoacetate to form the ester. Finally, the ester is hydrolyzed to yield the desired product, BRL-15572.

Scientific Research Applications

BRL-15572 has been extensively studied for its potential therapeutic applications. One of the most promising areas of research involves its use as a treatment for anxiety and depression. Studies have shown that BRL-15572 can modulate the activity of certain neurotransmitters in the brain, leading to a reduction in anxiety and depression symptoms.